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Compound of Interest

2,5-
Compound Name:
Bis(octyloxy)terephthalaldehyde

Cat. No.: B043986

Essential Safety and Handling Guide for 2,5-
Bis(octyloxy)terephthalaldehyde

This guide provides crucial safety protocols, operational procedures, and disposal plans for
handling 2,5-Bis(octyloxy)terephthalaldehyde (CAS No. 123440-34-6) in a research and
development environment. Adherence to these guidelines is essential for ensuring the safety of
laboratory personnel and minimizing environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)

2,5-Bis(octyloxy)terephthalaldehyde is classified with the following hazards:
e Causes skin irritation (H315).[1][2][3]

o Causes serious eye irritation (H319).[1][2][3]

o May cause respiratory irritation (H335).[1][2][3]

The signal word for this chemical is "Warning".[1][2]

Minimum Required Personal Protective Equipment (PPE):
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To mitigate the risks associated with handling this chemical, the following personal protective

equipment is mandatory:

PPE Category

Specification

Rationale

Eye Protection

Safety glasses with side
shields or goggles, approved
under standards such as
EN166 (EU).[4]

Protects against splashes and
dust particles causing serious

eye irritation.

Hand Protection

Chemically resistant gloves
(e.g., Nitrile). Gloves must be

inspected before use.

Prevents skin contact which

can cause irritation.[4]

Respiratory Protection

Dust mask type N95 (US) or
equivalent.[1][2]

To be used when handling the
powder outside of a fume hood
to prevent respiratory tract
irritation.[1]

Protective Clothing

Laboratory coat.

Protects skin and personal

clothing from contamination.[5]

Footwear

Closed-toe shoes.

Protects feet from spills.[5]

Chemical and Physical Properties

A summary of the key physical and chemical properties of 2,5-

Bis(octyloxy)terephthalaldehyde is provided below.

Property Value

Chemical Formula C24H3804

Molecular Weight 390.56 g/mol [1][2]

Appearance Bright Yellow Solid Powder[4]

Melting Point 76 — 79 °C[1][2][4]

Storage Temperature 3-5°C[4]
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Operational Plan for Safe Handling

This section outlines the step-by-step procedure for the safe handling of 2,5-
Bis(octyloxy)terephthalaldehyde in a laboratory setting.

3.1. Preparation and Engineering Controls:
o Ensure a safety shower and eyewash station are readily accessible.

 All handling of the solid powder should be conducted in a well-ventilated area, preferably
within a certified chemical fume hood to minimize inhalation exposure.[4][5]

e The product is sensitive to air and light. It should be handled and stored under an inert gas
and in the dark.[4]

3.2. Weighing and Transferring:

Don all required PPE as specified in the table above.
o Designate a specific area within the fume hood for weighing.
o Place a weigh boat on a calibrated analytical balance.

o Carefully scoop the required amount of 2,5-Bis(octyloxy)terephthalaldehyde powder from
its storage container into the weigh boat, avoiding the creation of dust.

» Securely close the primary container immediately after dispensing.

» To transfer the powder to a reaction vessel, gently tap the weigh boat to ensure all contents
are transferred.

« If dissolving the powder, add the solvent to the reaction vessel containing the powder slowly
to avoid splashing.

3.3. In Case of Exposure:

« If on skin: Wash with plenty of water. If skin irritation occurs, seek medical advice.[4]
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« Ifin eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[4]

« If inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a
POISON CENTER or doctor if you feel unwell.[4]

« If swallowed: Rinse mouth with water. Seek medical advice if you feel unwell.[4]

Disposal Plan
All waste containing 2,5-Bis(octyloxy)terephthalaldehyde must be treated as hazardous
waste.

4.1. Waste Segregation and Collection:

e Solid Waste: This includes any unused 2,5-Bis(octyloxy)terephthalaldehyde,
contaminated weigh boats, gloves, and paper towels. Place this waste in a clearly labeled,
sealed container designated for "Non-halogenated Organic Solid Waste".

» Liquid Waste: Solutions containing 2,5-Bis(octyloxy)terephthalaldehyde should be
collected in a separate, sealed, and clearly labeled container for "Non-halogenated Organic
Liquid Waste".

o Sharps Waste: Any contaminated needles or other sharps must be disposed of in a
designated sharps container.

4.2. Labeling and Storage of Waste:

o All waste containers must be labeled with the words "Hazardous Waste," the full chemical
name "2,5-Bis(octyloxy)terephthalaldehyde," and the associated hazards (e.g., "Irritant”).

[6]

e Waste containers should be stored in a designated satellite accumulation area within the
laboratory, away from incompatible materials.[6]

4.3. Final Disposal:
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» Arrange for the disposal of all hazardous waste through your institution's environmental
health and safety (EHS) office or a licensed chemical waste disposal contractor.[5][6]

e Do not dispose of 2,5-Bis(octyloxy)terephthalaldehyde or its solutions down the drain.[5]

Safe Handling Workflow Diagram
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Caption: Workflow for the safe handling of 2,5-Bis(octyloxy)terephthalaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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